Cas no 2311938-22-2 (6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione)

• Product Name: 6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• CAS No: 2311938-22-2
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 6302554
• PubChem ID: 141741308
• Update Time: 2025-06-07

6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• SCHEMBL22743704
• 2311938-22-2
• EN300-7543137
• 6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione

• Inchi： 1S/C5H7N3O3/c1-8-5(10)6-3(9)4(7-8)11-2/h1-2H3,(H,6,9,10)
• InChI Key： PJOBTMQGRBZWNU-UHFFFAOYSA-N
• SMILES： O(C)C1C(NC(N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 157.04874109g/mol
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71Ų

Additional information on 6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione

Introduction to 6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione (CAS No. 2311938-22-2)

The compound 6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione (CAS No. 2311938-22-2) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This molecule belongs to the triazine class of compounds, which are known for their diverse biological activities and utility in medicinal chemistry. The structural features of this compound, including its tetrahydro scaffold and the presence of both methoxy and methyl substituents, contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of triazine derivatives in the development of novel therapeutic agents. The 6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione structure has been explored for its potential role in inhibiting various enzymatic pathways associated with inflammation and metabolic disorders. Its molecular configuration allows for selective interactions with biological targets, making it a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of this compound have been facilitated by advanced computational methods and synthetic techniques. The tetrahydro ring system enhances its solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the methoxy and methyl groups introduce electronic and steric effects that can modulate its binding affinity to biological receptors.

One of the most intriguing aspects of 6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione is its potential application in the treatment of neurological disorders. Preliminary research suggests that this compound may interact with neurotransmitter systems involved in cognitive function and mood regulation. The ability to modulate these systems without causing significant side effects is a key goal in modern drug design.

The chemical stability of this compound under various conditions has also been a focus of investigation. Studies have demonstrated that it maintains its integrity in aqueous solutions at physiological pH levels, which is essential for formulation development. Furthermore, its resistance to degradation by common metabolic enzymes suggests a longer half-life in vivo.

Another area of interest is the compound's potential as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for further functionalization through cross-coupling reactions or nucleophilic substitutions. This flexibility makes it a valuable building block for medicinal chemists seeking to design novel scaffolds.

Recent advances in crystallography have provided insights into the three-dimensional structure of 6-Methoxy-2-methyl-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione, revealing how it interacts with biological targets at an atomic level. These structural insights have guided the optimization of its pharmacophore to enhance potency and selectivity. Such detailed understanding is crucial for translating laboratory findings into effective clinical therapies.

The compound's role in combinatorial chemistry has also been explored. By pairing it with other heterocyclic structures or functional groups derived from natural products like alkaloids or flavonoids, 6-Methoxy-2-methyl-2, 3, 4, 5-tetrahydro could serve as a key component in generating libraries of diverse molecules for high-throughput screening.

Eco-friendly synthetic routes have been developed to produce this compound on an industrial scale without compromising purity or yield. Green chemistry principles have been applied by utilizing catalytic methods that minimize waste and energy consumption. These sustainable practices align with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

The regulatory landscape for novel compounds like 6-Methoxy, 2-methyl, 2, 3, 4, 5-tetrahydro, 1, 2, 4-triazine is complex but evolving favorably for innovative therapeutics. Regulatory agencies now recognize the importance of advanced chemical entities that address unmet medical needs through unique mechanisms of action.

In conclusion, 6-Methoxy, 2-methyl, 2, 3, 4, 5-tetrahydro -1, 2, 4-triazine -3, ,5-dione (CAS No.2311938 -22 -) stands as a testament to progress in synthetic organic chemistry and drug discovery.* Its multifaceted applications* structural versatility* *and promising biological activities make it* an exciting area* research* deserving* further exploration.* As our understanding* these molecules grows,* so too will their potential* improve human health.*